N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-[(2,4-dioxopyrimidin-1-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15N5O6S/c23-13-3-4-22(16(25)19-13)8-15-20-21-17(28-15)29-9-14(24)18-10-1-2-11-12(7-10)27-6-5-26-11/h1-4,7H,5-6,8-9H2,(H,18,24)(H,19,23,25)
• InChI Key: RRCFIJCWADCVKI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(O3)CN4C=CC(=O)NC4=O
• Molecular Formula: C17H15N5O6S
• Molecular Weight: 417.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15N5O6S and its molecular weight is 417.4. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

A compound with a similar structural framework, specifically incorporating elements such as benzimidazole, oxadiazole, and pyrimidinyl moieties, has been synthesized and evaluated for various biological activities. These compounds have been found to possess notable antimicrobial, molluscicidal, anti-inflammatory, analgesic, cytotoxic, and antitumor properties. The synthetic pathways often involve the formation of Schiff’s bases, thiosemicarbazides, and the integration of azole ring systems, highlighting a broad spectrum of pharmacological potentials. Notably, some derivatives have shown significant inhibitory activity on cyclooxygenase-2 (COX-2), with substantial analgesic and anti-inflammatory effects, comparing favorably with standard drugs like sodium diclofenac (Nofal et al., 2002); (Abu‐Hashem et al., 2020).

Anticancer Potential

The exploration of compounds with oxadiazole and pyrimidinyl segments has extended into the anticancer domain, with several molecules demonstrating appreciable growth inhibition across different cancer cell lines. This research underscores the viability of these compounds as leads for the development of new anticancer agents. Their mechanism of action may involve the modulation of cellular processes critical for cancer cell proliferation and survival, warranting further investigation into their potential therapeutic applications (Al-Sanea et al., 2020); (Shams et al., 2010).